Cas no 1804137-27-6 (3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol)

3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol is a fluorinated pyridine derivative with a phenyl substituent and a hydroxymethyl functional group at the 4-position. The trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydroxymethyl moiety provides a reactive site for further derivatization, enabling the formation of esters, ethers, or other functionalized compounds. Its rigid aromatic structure contributes to its utility in designing bioactive molecules, particularly in medicinal chemistry for drug discovery. The compound’s well-defined structure and synthetic versatility make it suitable for applications requiring precise molecular modifications.

3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol structure

1804137-27-6 structure

Product Name:3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol

CAS No:1804137-27-6

MF:C₁₃H₁₀F₃NO

MW:253.2198138237

CID:4906488

Update Time:2025-10-23

3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol
- Inchi： 1S/C13H10F3NO/c14-13(15,16)12-7-17-6-10(11(12)8-18)9-4-2-1-3-5-9/h1-7,18H,8H2
- InChI Key： ZXQKNIRZDGSXIF-UHFFFAOYSA-N
- SMILES： FC(C1=CN=CC(C2C=CC=CC=2)=C1CO)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 264
XLogP3: 2.5
Topological Polar Surface Area: 33.1

3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029005016-250mg	3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol	1804137-27-6	95%	250mg	$1,029.00	2022-04-02
Alichem	A029005016-500mg	3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol	1804137-27-6	95%	500mg	$1,718.70	2022-04-02
Alichem	A029005016-1g	3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol	1804137-27-6	95%	1g	$2,866.05	2022-04-02

3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol Related Literature

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Additional information on 3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol

Comprehensive Overview of 3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol (CAS No. 1804137-27-6)

3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol (CAS No. 1804137-27-6) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethyl group and a phenyl ring, contributes to enhanced metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly focusing on fluorinated compounds due to their ability to improve drug efficacy and reduce side effects, aligning with the growing demand for precision medicine.

The compound’s pyridine core is a privileged scaffold in medicinal chemistry, often found in FDA-approved drugs targeting inflammation, CNS disorders, and infectious diseases. The incorporation of a trifluoromethyl group (-CF3) is a strategic modification, as it enhances lipophilicity and modulates electronic properties, which are critical for optimizing drug-receptor interactions. Recent studies highlight the role of CF3-substituted pyridines in developing kinase inhibitors and antiviral agents, addressing global health challenges such as COVID-19 and antibiotic resistance.

In agrochemicals, 3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol serves as a key building block for herbicides and fungicides. The trifluoromethyl group improves pesticidal activity by increasing membrane permeability and resistance to degradation. With the rise of sustainable farming practices, this compound’s potential in eco-friendly crop protection solutions has garnered attention, particularly in formulations targeting resistant weed species.

Synthetic routes to CAS No. 1804137-27-6 often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, reflecting trends in green chemistry. Innovations in catalytic methodologies and flow chemistry have streamlined its production, reducing waste and energy consumption. These advancements align with the pharmaceutical industry’s push toward green synthesis and circular economy principles, frequently searched topics in AI-driven research databases.

Analytical characterization of this compound typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity for regulatory compliance. Quality control is paramount, as impurities in fluorinated intermediates can impact downstream applications. Regulatory agencies emphasize stringent standards, driving demand for reliable reference materials and certified synthetic protocols.

Market trends indicate growing interest in custom synthesis of 3-Phenyl-5-(trifluoromethyl)pyridine-4-methanol, fueled by its versatility in R&D. Patent filings reveal its utility in proteolysis-targeting chimeras (PROTACs) and bioconjugation, cutting-edge areas in oncology and targeted therapy. These applications resonate with trending searches on "next-generation therapeutics" and "small-molecule degraders," highlighting its relevance in modern drug development.

In conclusion, CAS No. 1804137-27-6 exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its multifaceted applications across life sciences underscore its importance in addressing contemporary challenges, from drug discovery to sustainable agriculture. As research evolves, this compound is poised to remain a focal point in industrial and academic investigations.